2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,5-difluorophenyl)methyl]-1-(2-methylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C17H26F2N2O/c1-13(2)10-21-7-6-20(12-16(21)5-8-22)11-14-9-15(18)3-4-17(14)19/h3-4,9,13,16,22H,5-8,10-12H2,1-2H3
• InChI Key: DTTVSJVJRVRAIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCN(CC1CCO)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C17H26F2N2O
• Molecular Weight: 312.4 g/mol

Description

2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research for its various biochemical and physiological effects. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol is not fully understood. However, it has been proposed that it acts as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. It has also been found to modulate the activity of the gamma-aminobutyric acid (GABA) and glutamate neurotransmitter systems.
Biochemical and Physiological Effects:
2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are important neurotransmitters involved in mood regulation. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol in lab experiments is its ability to modulate multiple neurotransmitter systems. This makes it a useful tool for studying the complex interactions between different neurotransmitter systems in the brain. However, one of the limitations of using this compound is its relatively low potency, which can make it difficult to achieve significant effects at low concentrations.

Future Directions

There are several future directions for the study of 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol. One area of research is the development of more potent derivatives of this compound that can be used at lower concentrations. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its interactions with different neurotransmitter systems in the brain.
Conclusion:
In conclusion, 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol is a chemical compound that has been extensively used in scientific research for its various biochemical and physiological effects. It has been synthesized using different methods, and its mechanism of action has been extensively studied. This compound has potential therapeutic applications in the treatment of various neurological disorders, and there are several future directions for its study.

Synthesis Methods

The synthesis of 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 2,5-difluorobenzyl bromide with isobutylpiperazine in the presence of sodium hydride and ethanol. The resulting product is then treated with ethylene oxide to obtain 2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol.

Scientific Research Applications

2-[4-(2,5-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol has been extensively used in scientific research for its various biochemical and physiological effects. It has been found to have anxiolytic, antidepressant, and antipsychotic properties. It has also been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.